Cas no 84547-90-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-)

1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro- structure
84547-90-0 structure
Product name:1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
CAS No:84547-90-0
MF:C5H4N3O4Cl
MW:205.556
CID:4215294
PubChem ID:12845036

1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
    • 84547-90-0
    • DTXSID201206211
    • 4-Chloro-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
    • Inchi: InChI=1S/C5H4ClN3O4/c1-8-4(9(12)13)2(6)3(7-8)5(10)11/h1H3,(H,10,11)
    • InChI Key: GEHJKBYOHZYGAU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 204.9890333Da
  • Monoisotopic Mass: 204.9890333Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų
  • XLogP3: 0.9

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